Cas no 2228139-82-8 (4-(2,6-difluoro-4-methylphenoxy)-4-methylpiperidine)
4-(2,6-difluoro-4-methylphenoxy)-4-methylpiperidine Chemical and Physical Properties
Names and Identifiers
-
- 4-(2,6-difluoro-4-methylphenoxy)-4-methylpiperidine
- EN300-1758695
- 2228139-82-8
-
- Inchi: 1S/C13H17F2NO/c1-9-7-10(14)12(11(15)8-9)17-13(2)3-5-16-6-4-13/h7-8,16H,3-6H2,1-2H3
- InChI Key: NFKPVEBNOXBJJZ-UHFFFAOYSA-N
- SMILES: FC1C=C(C)C=C(C=1OC1(C)CCNCC1)F
Computed Properties
- Exact Mass: 241.12782049g/mol
- Monoisotopic Mass: 241.12782049g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 21.3Ų
4-(2,6-difluoro-4-methylphenoxy)-4-methylpiperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1758695-0.05g |
4-(2,6-difluoro-4-methylphenoxy)-4-methylpiperidine |
2228139-82-8 | 0.05g |
$1080.0 | 2023-09-20 | ||
| Enamine | EN300-1758695-0.1g |
4-(2,6-difluoro-4-methylphenoxy)-4-methylpiperidine |
2228139-82-8 | 0.1g |
$1131.0 | 2023-09-20 | ||
| Enamine | EN300-1758695-0.25g |
4-(2,6-difluoro-4-methylphenoxy)-4-methylpiperidine |
2228139-82-8 | 0.25g |
$1183.0 | 2023-09-20 | ||
| Enamine | EN300-1758695-0.5g |
4-(2,6-difluoro-4-methylphenoxy)-4-methylpiperidine |
2228139-82-8 | 0.5g |
$1234.0 | 2023-09-20 | ||
| Enamine | EN300-1758695-1.0g |
4-(2,6-difluoro-4-methylphenoxy)-4-methylpiperidine |
2228139-82-8 | 1g |
$1286.0 | 2023-06-03 | ||
| Enamine | EN300-1758695-2.5g |
4-(2,6-difluoro-4-methylphenoxy)-4-methylpiperidine |
2228139-82-8 | 2.5g |
$2520.0 | 2023-09-20 | ||
| Enamine | EN300-1758695-5.0g |
4-(2,6-difluoro-4-methylphenoxy)-4-methylpiperidine |
2228139-82-8 | 5g |
$3728.0 | 2023-06-03 | ||
| Enamine | EN300-1758695-10.0g |
4-(2,6-difluoro-4-methylphenoxy)-4-methylpiperidine |
2228139-82-8 | 10g |
$5528.0 | 2023-06-03 | ||
| Enamine | EN300-1758695-1g |
4-(2,6-difluoro-4-methylphenoxy)-4-methylpiperidine |
2228139-82-8 | 1g |
$1286.0 | 2023-09-20 | ||
| Enamine | EN300-1758695-5g |
4-(2,6-difluoro-4-methylphenoxy)-4-methylpiperidine |
2228139-82-8 | 5g |
$3728.0 | 2023-09-20 |
4-(2,6-difluoro-4-methylphenoxy)-4-methylpiperidine Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 4-(2,6-difluoro-4-methylphenoxy)-4-methylpiperidine
4-(2,6-Difluoro-4-methylphenoxy)-4-methylpiperidine: A Comprehensive Overview
The compound with CAS No. 2228139-82-8, commonly referred to as 4-(2,6-difluoro-4-methylphenoxy)-4-methylpiperidine, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structural features and its potential applications in drug development and advanced materials. In this article, we will delve into the properties, synthesis, applications, and recent research findings related to 4-(2,6-difluoro-4-methylphenoxy)-4-methylpiperidine.
The chemical structure of 4-(2,6-difluoro-4-methylphenoxy)-4-methylpiperidine consists of a piperidine ring substituted with a phenoxy group at the 4-position. The phenoxy group is further substituted with two fluorine atoms at the 2 and 6 positions and a methyl group at the 4 position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly versatile for various applications. The piperidine ring itself is a six-membered amine-containing ring, which contributes to the compound's ability to form hydrogen bonds and participate in various chemical reactions.
Recent studies have highlighted the importance of 4-(2,6-difluoro-4-methylphenoxy)-4-methylpiperidine in the development of novel pharmaceutical agents. Researchers have explored its potential as a building block for constructing bioactive molecules with specific pharmacological properties. For instance, the compound has been used in the synthesis of ligands for G-protein coupled receptors (GPCRs), which are critical targets in drug discovery. The fluorine atoms in the phenoxy group enhance the lipophilicity of the molecule, making it more suitable for crossing biological membranes and interacting with target proteins.
In addition to its pharmaceutical applications, 4-(2,6-difluoro-4-methylphenoxy)-4-methylpiperidine has also been investigated for its role in materials science. The compound's ability to form stable amorphous solids has made it a promising candidate for use in drug delivery systems. Recent research has demonstrated that this compound can be incorporated into polymer matrices to create sustained-release formulations, enhancing the efficacy of therapeutic agents.
The synthesis of 4-(2,6-difluoro-4-methylphenoxy)-4-methylpiperidine involves a multi-step process that typically begins with the preparation of the phenoxy group followed by its coupling with the piperidine ring. One common approach involves nucleophilic aromatic substitution, where the phenoxy group is introduced onto the piperidine ring under specific reaction conditions. This method ensures high yields and excellent control over the substitution pattern.
Recent advancements in catalytic methods have further optimized the synthesis of this compound. For example, researchers have employed palladium-catalyzed cross-coupling reactions to achieve higher efficiency and selectivity in forming the desired product. These innovations not only reduce production costs but also minimize environmental impact, aligning with current trends toward sustainable chemistry.
From a toxicological perspective, 4-(2,6-difluoro-4-methylphenoxy)-4-methylpiperidine has been subjected to rigorous safety assessments to evaluate its potential risks. Studies indicate that the compound exhibits low toxicity at therapeutic doses, making it suitable for use in pharmaceutical formulations. However, further research is required to fully understand its long-term effects and potential interactions with other biological systems.
In conclusion, 4-(2,6-difluoro-4-methylphenoxy)-4-methylpiperidine stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in advancing modern science and technology.
2228139-82-8 (4-(2,6-difluoro-4-methylphenoxy)-4-methylpiperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)